Cas no 1824532-91-3 (Tert-Butyl N-(2-formylcycloheptyl)carbamate)

• Product Name: Tert-Butyl N-(2-formylcycloheptyl)carbamate
• CAS No: 1824532-91-3
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 6462979
• PubChem ID: 86775808
• Update Time: 2025-05-24

Tert-Butyl N-(2-formylcycloheptyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Tert-Butyl N-(2-formylcycloheptyl)carbamate
• Carbamic acid, N-(2-formylcycloheptyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H23NO3/c1-13(2,3)17-12(16)14-11-8-6-4-5-7-10(11)9-15/h9-11H,4-8H2,1-3H3,(H,14,16)
• InChI Key： MJXWXYLRAYWJGA-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CCCCCC1C=O

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 356.3±31.0 °C(Predicted)
• pka: 12.06±0.40(Predicted)

Additional information on Tert-Butyl N-(2-formylcycloheptyl)carbamate

Professional Introduction to Tert-Butyl N-(2-formylcycloheptyl)carbamate (CAS No. 1824532-91-3)

Tert-Butyl N-(2-formylcycloheptyl)carbamate, identified by its Chemical Abstracts Service (CAS) number CAS No. 1824532-91-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of Tert-Butyl N-(2-formylcycloheptyl)carbamate consists of a cycloheptyl group attached to a formyl-substituted carbamate moiety, with a tert-butyl group providing steric stabilization. This configuration imparts distinct reactivity patterns, making it particularly useful in cross-coupling reactions and as a precursor for more complex molecules. The presence of the formyl group (CHO) allows for further functionalization, enabling the synthesis of derivatives with tailored biological activities.

In recent years, there has been growing interest in exploring the potential applications of Tert-Butyl N-(2-formylcycloheptyl)carbamate in medicinal chemistry. Researchers have leveraged its structural features to develop novel inhibitors targeting various enzymatic pathways. For instance, studies have demonstrated its utility in synthesizing small-molecule inhibitors for enzymes involved in inflammation and cancer metabolism. The cycloheptyl ring, known for its favorable pharmacokinetic properties, enhances the compound's solubility and bioavailability, making it an attractive scaffold for drug design.

One of the most compelling aspects of Tert-Butyl N-(2-formylcycloheptyl)carbamate is its role as a key intermediate in the synthesis of carbamate-based drugs. Carbamates have long been recognized for their therapeutic potential due to their ability to modulate biological processes at the molecular level. The formyl group in this compound serves as a versatile handle for further chemical transformations, allowing researchers to introduce additional functional groups and optimize pharmacological properties.

Recent advancements in synthetic methodologies have further expanded the utility of Tert-Butyl N-(2-formylcycloheptyl)carbamate. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the efficient construction of complex molecular architectures from this precursor. These methods have been particularly valuable in creating libraries of compounds for high-throughput screening, facilitating the discovery of new lead candidates with improved efficacy and reduced toxicity.

The pharmaceutical industry has also shown interest in exploring the potential of Tert-Butyl N-(2-formylcycloheptyl)carbamate as a building block for next-generation therapeutics. Its structural versatility allows for the development of molecules targeting a wide range of diseases, including neurological disorders and metabolic conditions. By incorporating this compound into drug design strategies, researchers aim to overcome existing challenges associated with drug resistance and side effects.

In conclusion, Tert-Butyl N-(2-formylcycloheptyl)carbamate (CAS No. 1824532-91-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity patterns make it an invaluable tool for developing novel therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a crucial role in the next wave of drug discovery and development.